![molecular formula C21H21NO3S B4119338 1-[(4-ethoxy-1-naphthyl)sulfonyl]-2-methylindoline](/img/structure/B4119338.png)
1-[(4-ethoxy-1-naphthyl)sulfonyl]-2-methylindoline
Description
Synthesis Analysis
The synthesis of related sulfoxide compounds, such as 2-methoxy-1-naphthyl sulfoxides, has been explored through reactions involving menthyl 2-methoxy-1-naphthalenesulfinate with various Grignard reagents, leading to high enantiomeric purities. This method, while not directly applicable, suggests a pathway that could be adapted for the synthesis of "1-[(4-ethoxy-1-naphthyl)sulfonyl]-2-methylindoline" by modifying the functional groups involved (Pyne, Hajipour, & Prabakaran, 1994).
Molecular Structure Analysis
The molecular structure of compounds closely related to "this compound" has been elucidated through X-ray crystallography and DFT studies, revealing detailed geometries and electron distributions. For instance, studies on 4-methyl-N-(naphthalene-1-yl)benzene sulfonamide provided insights into molecular geometry, vibrational frequencies, and stability analyses using NBO analysis (Sarojini, Krishnan, Kanakam, & Muthu, 2012).
Chemical Reactions and Properties
Chemical reactions involving sulfonyl groups and naphthalene derivatives, such as the Suzuki-Miyaura reactions, demonstrate the potential reactivity of "this compound". These reactions provide insights into possible modifications and functionalizations of the compound through selective reactions at specific sites, offering a pathway for chemical diversity (Ibad et al., 2011).
Physical Properties Analysis
The physical properties of similar sulfonyl and naphthalene-containing compounds, including solubility, melting points, and crystalline structures, have been extensively studied. For instance, research on the growth, structural, and optical properties of organic single crystals related to "this compound" indicates the potential for diverse physical characteristics that can be tailored for specific applications (Karthigha et al., 2016).
Chemical Properties Analysis
The chemical properties of "this compound", such as reactivity, stability, and chemical transformations, can be inferred from studies on related sulfonyl and naphthalene derivatives. Investigations into cycloaddition reactions and nucleophilic substitutions offer insights into the chemical behavior and potential functionalization strategies for the compound (Sorabad & Yang, 2023).
properties
IUPAC Name |
1-(4-ethoxynaphthalen-1-yl)sulfonyl-2-methyl-2,3-dihydroindole | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21NO3S/c1-3-25-20-12-13-21(18-10-6-5-9-17(18)20)26(23,24)22-15(2)14-16-8-4-7-11-19(16)22/h4-13,15H,3,14H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KVQZFWGCCQMWRA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C2=CC=CC=C21)S(=O)(=O)N3C(CC4=CC=CC=C43)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21NO3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.